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Introduction

Olanzapine, an atypical antipsychotic agent marketed as Zyprexa®, was first patented in 1991

and received FDA approval for medical use in the United States in 1996.[1][2] As with any

pharmaceutical compound, understanding its stability and degradation profile is crucial for

ensuring safety and efficacy. Among the various related substances and impurities identified

during the development and lifecycle of olanzapine, olanzapine ketolactam has emerged as a

significant oxidative degradation product. This technical guide provides an in-depth exploration

of the discovery, history, and characterization of olanzapine ketolactam, tailored for

researchers, scientists, and drug development professionals.

The Discovery of Olanzapine Ketolactam
Olanzapine ketolactam, chemically identified as (Z)-1,3-dihydro-4-(4-methyl-1-piperazinyl)-2-

(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one, was first reported as an oxidative degradation

product of olanzapine in solid oral formulations by a team of scientists at Eli Lilly and Company

in a 2008 publication.[3] This impurity was observed in both stressed and aged solid-state

formulations of olanzapine, indicating its formation under conditions of oxidative stress.[3] The

discovery was a key step in understanding the degradation pathways of olanzapine, particularly

the susceptibility of its thiophene ring to oxidation.[3]

The formation of olanzapine ketolactam is proposed to occur through the oxidation and

subsequent ring-opening of the thiophene moiety of the olanzapine molecule.[3] This
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degradation pathway highlights a critical aspect of olanzapine's chemistry and has important

implications for its formulation and storage.

Chemical and Physical Properties
The key identification and property data for olanzapine ketolactam are summarized in the

table below.

Property Value

Chemical Name
(Z)-1,3-dihydro-4-(4-methyl-1-piperazinyl)-2-(2-

oxopropylidene)-2H-1,5-benzodiazepin-2-one

Alternate Names
(Z)-Olanzapine Ketolactam, Olanzapine Lactam

Impurity

CAS Number 1017241-34-7

Molecular Formula C17H20N4O2

Molecular Weight 312.37 g/mol

Experimental Protocols
The following sections detail the experimental methodologies for the isolation and synthesis of

olanzapine ketolactam as described in the seminal 2008 paper by Baertschi et al.

Isolation of Olanzapine Ketolactam from Stressed
Formulations
Objective: To isolate a sufficient quantity of olanzapine ketolactam from a thermally stressed

solid oral formulation of olanzapine for structural characterization.

Methodology:

Stress Conditions: A solid-state formulation of olanzapine was subjected to thermal stress to

induce degradation and generate the ketolactam impurity.
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Extraction: The stressed formulation was extracted to solubilize olanzapine and its

degradation products.

Preparative High-Performance Liquid Chromatography (HPLC): The extract was subjected to

preparative HPLC to separate the various components.

Column: A suitable reversed-phase column was used.

Mobile Phase: A gradient elution was employed, typically using a mixture of an aqueous

buffer and an organic solvent like acetonitrile.

Detection: UV detection was used to monitor the elution of the compounds.

Fraction Collection: The fraction corresponding to the retention time of olanzapine
ketolactam was collected.

Solvent Evaporation: The solvent from the collected fraction was evaporated to yield the

isolated impurity.

Synthesis of Olanzapine Ketolactam
Objective: To develop a synthetic route for olanzapine ketolactam to confirm its structure and

for use as a reference standard.

Methodology:

Reaction Setup: Olanzapine was reacted with a singlet oxygen mimic, 4-phenyl-1,2,4-

triazoline-3,5-dione (PTAD).

Reaction Conditions: The reaction was carried out in a suitable organic solvent at a

controlled temperature.

Monitoring: The progress of the reaction was monitored by a suitable analytical technique,

such as HPLC.

Purification: Upon completion of the reaction, the product mixture was purified, typically

using column chromatography or preparative HPLC, to isolate the olanzapine ketolactam.
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Characterization: The structure of the synthesized compound was confirmed by

spectroscopic methods (UV, IR, MS, and NMR) and compared to the material isolated from

the stressed formulation.[3]

Characterization Data
The structural elucidation of olanzapine ketolactam was accomplished through a combination

of spectroscopic techniques. The key quantitative data are summarized below.

Mass Spectrometry (MS) Data
Ion m/z

[M+H]+ 313.2

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
Detailed 1H and 13C NMR data would be presented here, including chemical shifts (δ) in ppm

and coupling constants (J) in Hz for each proton and carbon atom in the molecule.

(Note: The specific numerical data from the original publication is required for a complete

table.)

Infrared (IR) Spectroscopy Data
Functional Group Wavenumber (cm-1)

C=O (amide) (Typical range: 1680-1630)

C=O (ketone) (Typical range: 1725-1705)

C=C (aromatic) (Typical range: 1600-1450)

(Note: The specific numerical data from the original publication is required for a complete

table.)

Ultraviolet (UV) Spectroscopy Data
Solvent λmax (nm)

(e.g., Methanol) (Specific wavelength)
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(Note: The specific numerical data from the original publication is required for a complete

table.)

Visualizations
Proposed Degradation Pathway of Olanzapine to
Ketolactam
The following diagram illustrates the proposed pathway for the oxidative degradation of

olanzapine, leading to the formation of olanzapine ketolactam through the oxidation of the

thiophene ring.
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Proposed Oxidative Degradation Pathway of Olanzapine

Olanzapine

Thiophene S-oxide Intermediate

Oxidation (e.g., singlet oxygen)

Ring-Opened Intermediate

Ring Opening

Olanzapine Ketolactam

Rearrangement & Cyclization

Click to download full resolution via product page

Caption: Proposed pathway of olanzapine degradation.

Experimental Workflow for Identification
This diagram outlines the general workflow used by researchers to identify olanzapine
ketolactam in stressed drug products.
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Workflow for the Identification of Olanzapine Ketolactam

Stressed Olanzapine Formulation

Extraction of Drug and Impurities

Preparative HPLC Separation

Isolation of Impurity Fraction

Spectroscopic Characterization (MS, NMR, IR, UV)

Structure Elucidation of Olanzapine Ketolactam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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